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For Researchers, Scientists, and Drug Development Professionals

Introduction
Glucate DO is a naturally-derived, nonionic water-in-oil (W/O) emulsifier, chemically identified

as Methyl Glucose Dioleate.[1][2][3] Manufactured by Lubrizol, it is a highly efficient and mild

emulsifier utilized in a variety of skincare, cosmetic, and pharmaceutical formulations.[1][2][4]

Its primary function is to create stable water-in-oil emulsions, where water droplets are

dispersed within a continuous oil phase.[1] Beyond its emulsifying properties, Glucate DO also

functions as an emollient, imparting a smooth and non-greasy feel to topical products, and as a

lubricant in stick formulations.[1] This technical guide provides an in-depth overview of the

fundamental properties of Glucate DO, along with experimental protocols relevant to its

application in research and development.

Fundamental Properties
Glucate DO is a viscous, amber-colored liquid and is 100% active.[1][2] It is soluble in a range

of oils including mineral oil, castor oil, isopropyl myristate, and various vegetable oils.[1]
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A summary of the key physicochemical properties of Glucate DO is presented in Table 1. This

data is essential for formulation development, enabling researchers to predict and control the

behavior of the emulsifier in different systems.

Property Value Source

INCI Name Methyl Glucose Dioleate [4]

Chemical Type Nonionic Emulsifier [4]

Physical Form Amber, viscous liquid [1][2]

HLB Value 4.0 - 6.0 Lubrizol

Recommended Use Level 0.5 - 3.0 wt% Lubrizol

Solubility

Soluble in mineral oil, castor

oil, isopropyl myristate, corn

oil, and other vegetable oils.

[1]

Viscosity vs. Temperature

Data not publicly available.

Direct inquiry to the

manufacturer is recommended.

Critical Micelle Concentration

(CMC)

Data not publicly available.

Direct inquiry to the

manufacturer is recommended.

Table 1: Physicochemical Properties of Glucate DO Emulsifier

Mechanism of Action and Biological Interactions
As a nonionic W/O emulsifier, Glucate DO stabilizes emulsions by adsorbing at the oil-water

interface, creating a steric barrier that prevents the coalescence of dispersed water droplets. Its

lipophilic oleate chains orient into the oil phase, while the hydrophilic methyl glucose head

group resides at the interface.

While specific studies on the direct interaction of Glucate DO with cellular signaling pathways

are not readily available in public literature, the general effects of nonionic emulsifiers on the

skin barrier are an area of active research. Nonionic emulsifiers can interact with the stratum
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corneum, the outermost layer of the skin. This interaction can influence the organization of the

intercellular lipids, which are crucial for the skin's barrier function. Alterations in the lipid

lamellae can, in turn, affect skin hydration and the penetration of active ingredients. The

following diagram illustrates a generalized pathway of this interaction.
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General Interaction of Nonionic Emulsifiers with the Skin Barrier

Nonionic Emulsifier (e.g., Glucate DO)

Stratum Corneum

Application to Skin

Intercellular Lipids (Ceramides, Cholesterol, Fatty Acids)

Interaction with

Skin Barrier Function

Modulation of Lipid Organization
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Workflow for W/O Emulsion Preparation with Glucate DO

Oil Phase Aqueous Phase

Oil

Heat to 70-75°C

Glucate DO (0.5-3.0 wt%) Water

Heat to 70-75°C

Water-Soluble Actives

Slowly Add Aqueous to Oil Phase
with High-Shear Mixing

Homogenize (5-10 min)

Cool with Gentle Stirring

Add Temperature-Sensitive
Ingredients (<40°C)

Stable W/O Emulsion
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Logical Flow for Emulsion Stability Testing

W/O Emulsion Sample

Store at Different Temperatures
(4°C, 25°C, 40°C)

Centrifugation Test Freeze-Thaw CyclingMacroscopic Observation
(Phase Separation, Color, Odor)

Microscopic Analysis
(Droplet Size)Viscosity Measurement

Stable

No Change

Unstable

ChangeNo Change Droplet GrowthNo Significant Change Significant ChangeNo Separation Separation No Change Separation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["Glucate DO emulsifier" fundamental properties for
research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1167030#glucate-do-emulsifier-fundamental-
properties-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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